Cas no 918314-07-5 (2-Propanol, 1-(phenylamino)-3-[[3-(triethoxysilyl)propyl]amino]-, (2S)-)

2-Propanol, 1-(phenylamino)-3-[[3-(triethoxysilyl)propyl]amino]-, (2S)- structure
918314-07-5 structure
Product Name:2-Propanol, 1-(phenylamino)-3-[[3-(triethoxysilyl)propyl]amino]-, (2S)-
CAS No:918314-07-5
MF:C18H34N2O4Si
MW:370.559066295624
CID:777951
PubChem ID:71427534
Update Time:2025-04-19

2-Propanol, 1-(phenylamino)-3-[[3-(triethoxysilyl)propyl]amino]-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-(phenylamino)-3-[[3-(triethoxysilyl)propyl]amino]-, (2S)-
    • (2S)-1-anilino-3-(3-triethoxysilylpropylamino)propan-2-ol
    • (2S)-1-Anilino-3-{[3-(triethoxysilyl)propyl]amino}propan-2-ol
    • DTXSID10846274
    • 918314-07-5
    • Inchi: 1S/C18H34N2O4Si/c1-4-22-25(23-5-2,24-6-3)14-10-13-19-15-18(21)16-20-17-11-8-7-9-12-17/h7-9,11-12,18-21H,4-6,10,13-16H2,1-3H3/t18-/m0/s1
    • InChI Key: CRBNNGOJXZKCPD-SFHVURJKSA-N
    • SMILES: [Si](CCCNC[C@@H](CNC1C=CC=CC=1)O)(OCC)(OCC)OCC

Computed Properties

  • Exact Mass: 370.22878410g/mol
  • Monoisotopic Mass: 370.22878410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 15
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72Ų

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